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Compound of Interest

Compound Name: Sdh-IN-2

Cat. No.: B10861344 Get Quote

Comparative Analysis: Fluopyram vs. Sdh-IN-2
A comparative analysis between the succinate dehydrogenase inhibitor (SDHI) fluopyram and

a compound designated as "Sdh-IN-2" cannot be provided at this time. Extensive searches for

"Sdh-IN-2" across scientific databases and chemical repositories have yielded no information

on a compound with this specific name. It is possible that "Sdh-IN-2" may be an internal,

unpublished designation for a research compound, a typographical error, or a misnomer for

another chemical entity.

Succinate dehydrogenase (SDH) is a crucial enzyme complex involved in both the citric acid

cycle and the mitochondrial electron transport chain.[1][2] Its inhibition can have significant

effects on cellular respiration and energy production, making it a key target for fungicides,

nematicides, and potential therapeutic agents.[1] Inhibitors of SDH are broadly classified based

on their binding site: those that compete with the substrate succinate and those that block the

ubiquinone binding site.[3]

While a direct comparison is not feasible without information on Sdh-IN-2, we can provide a

detailed overview of fluopyram, a well-documented SDHI, to serve as a reference point for

future comparisons should information on Sdh-IN-2 become available.

Fluopyram: A Profile
Fluopyram is a broad-spectrum fungicide and nematicide belonging to the pyridylethylamide

chemical class.[4][5] It is utilized in agriculture to protect a wide range of crops from various

fungal diseases and plant-parasitic nematodes.[4][6]
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Chemical Properties and Structure
Property Value

IUPAC Name
N-[2-[3-chloro-5-(trifluoromethyl)-2-

pyridinyl]ethyl]-2-(trifluoromethyl)benzamide

Chemical Formula C₁₆H₁₁ClF₆N₂O

Molar Mass 396.72 g/mol

Class Pyridylethylamide, Benzamide

Mechanism of Action
Fluopyram functions by inhibiting succinate dehydrogenase (Complex II) within the

mitochondrial respiratory chain.[4] Specifically, it targets and binds to the ubiquinone binding

site (Q-site) of the SDH complex, which is formed by the SDHB, SDHC, and SDHD subunits.[1]

[7] This binding event blocks the electron transport from succinate to ubiquinone, thereby

disrupting the Krebs cycle and cellular respiration, ultimately leading to the death of the target

organism.[1][4]

The following diagram illustrates the mechanism of action of Fluopyram:
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Caption: Mechanism of action of Fluopyram on Complex II.

Experimental Data and Protocols
Fluopyram's efficacy is supported by numerous field trials and laboratory experiments. For

instance, studies have demonstrated its effectiveness against various fungal pathogens and

nematodes at specific application rates.

Example Experimental Protocol: Fungicide Efficacy Trial

A common experimental design to test the efficacy of a fungicide like fluopyram involves the

following steps:

Plot Setup: Establish randomized complete block design plots with multiple replications for

each treatment group (e.g., untreated control, fluopyram treatment, other fungicides).[8]
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Inoculation: Artificially inoculate the plots with the target fungal pathogen to ensure uniform

disease pressure.

Treatment Application: Apply fluopyram at the recommended dosage and timing, using

calibrated spray equipment to ensure uniform coverage.[9]

Disease Assessment: Periodically assess disease severity using a standardized rating scale

(e.g., percentage of leaf area affected).

Yield Measurement: At the end of the growing season, harvest the plots and measure the

yield and quality of the crop.

Data Analysis: Statistically analyze the disease severity and yield data to determine the

efficacy of fluopyram compared to the control and other treatments.

The following diagram outlines a typical experimental workflow for evaluating fungicide efficacy:
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Caption: Experimental workflow for fungicide efficacy testing.

In conclusion, while a direct comparative analysis with "Sdh-IN-2" is not possible due to the

lack of information on the latter, a comprehensive understanding of fluopyram's chemical

properties, mechanism of action, and supporting experimental data provides a strong

foundation for evaluating other SDH inhibitors. Should information regarding "Sdh-IN-2"

become publicly available, a thorough comparison could be conducted. We recommend that
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researchers interested in this comparison verify the correct nomenclature and availability of

data for "Sdh-IN-2".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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